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Compound of Interest

Compound Name: Nb-Demethylechitamine

Cat. No.: B12384961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nb-Demethylechitamine is a monoterpenoid indole alkaloid that has been isolated from plant

sources, primarily the twigs of Alstonia rostrata. As a member of the extensive family of indole

alkaloids, a class of compounds known for their diverse and potent biological activities, Nb-
Demethylechitamine has been the subject of preliminary investigations to determine its

therapeutic potential. This technical guide provides a comprehensive review of the existing

research on Nb-Demethylechitamine, with a focus on its synthesis, cytotoxic properties, and

the current understanding of its mechanism of action. The information is presented to aid

researchers, scientists, and drug development professionals in their evaluation of this natural

product for further investigation.
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Property Value Source

Chemical Formula C₂₁H₂₆N₂O₄ N/A

Molecular Weight 370.44 g/mol N/A

CAS Number 60048-88-6 N/A

Appearance Powder N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Synthesis
A synthetic route for N-demethylechitamine has been reported as part of the total synthesis of

echitamine. The synthesis involves a multi-step process, a key part of which is depicted in the

workflow below.

Synthesis of N-demethylechitamine

Precursor Compound IntermediateSeveral Steps N-demethylechitamineFinal Steps

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of N-demethylechitamine.

While a detailed experimental protocol for the total synthesis of Nb-Demethylechitamine is not

readily available in the reviewed literature, the work by Zhang et al. provides a foundational

methodology for its chemical synthesis.

In Vitro Cytotoxic Activity
Nb-Demethylechitamine has been evaluated for its in vitro cytotoxic activity against a panel of

human cancer cell lines.
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Quantitative Data
The available quantitative data on the cytotoxic activity of Nb-Demethylechitamine is

summarized in the table below.

Cell Line Cancer Type IC₅₀ (µM) Reference

PC3 Prostate Cancer > 50 [1]

MDA-MB-231 Breast Cancer > 50 [1]

A549 Lung Cancer > 50 [1]

It is important to note that a study by Yuan YX, et al. (2018) reported the evaluation of Nb-
Demethylechitamine's cytotoxic activity against human myeloid leukemia HL-60, liver cancer

SMMC-7721, lung cancer A-549, breast cancer MCF-7, and colon cancer SW480 cell lines.

However, the specific IC₅₀ values from this study were not available in the reviewed literature.

The data from the study on alkaloids from Winchia calophylla suggests that Nb-
Demethylechitamine may have low cytotoxic potency against the cell lines tested in that

specific research.[1]

Experimental Protocols
Cytotoxicity Assay (MTT Assay)
While the specific protocol used in the study by Yuan et al. is not available, a general and

widely accepted protocol for determining cytotoxicity using the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay is described below. This colorimetric assay

measures the reduction of MTT by mitochondrial succinate dehydrogenase to form a purple

formazan product, which is directly proportional to the number of viable cells.

MTT Assay Experimental Workflow

Seed cells in 96-well plates Treat cells with varying concentrations of Nb-Demethylechitamine Incubate for a specified period (e.g., 48-72 hours) Add MTT solution to each well Incubate to allow formazan crystal formation Add solubilization solution (e.g., DMSO) Measure absorbance at ~570 nm Calculate cell viability and determine IC₅₀ values
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Caption: A generalized workflow for a standard MTT cytotoxicity assay.

Mechanism of Action
The precise molecular mechanism of action for Nb-Demethylechitamine has not been

elucidated in the available scientific literature. However, many monoterpenoid indole alkaloids

isolated from the Alstonia genus have been reported to exert their cytotoxic effects through

various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of

topoisomerase enzymes. It is plausible that Nb-Demethylechitamine may share a similar

mechanism of action with other structurally related alkaloids. Further research is required to

determine the specific molecular targets and signaling pathways affected by this compound.

The following diagram illustrates a hypothetical signaling pathway that could be investigated for

Nb-Demethylechitamine, based on the known mechanisms of other indole alkaloids.

Hypothetical Mechanism of Action

Nb-Demethylechitamine

Cancer Cell

Potential Molecular Target
(e.g., Topoisomerase, Tubulin)

Downstream Signaling Cascade

Apoptosis Cell Cycle Arrest
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Caption: A potential signaling pathway for the cytotoxic effects of Nb-Demethylechitamine.

Pharmacokinetics and Clinical Studies
There is currently no publicly available information regarding the pharmacokinetic properties

(absorption, distribution, metabolism, and excretion) of Nb-Demethylechitamine in preclinical

or clinical models. Furthermore, no clinical trials investigating the safety and efficacy of Nb-
Demethylechitamine in humans have been identified.

Conclusion and Future Directions
Nb-Demethylechitamine is a naturally occurring monoterpenoid indole alkaloid with reported

in vitro cytotoxic activity. However, the existing body of research is limited. The available

quantitative data suggests that its cytotoxic potency may be low against certain cancer cell

lines.

To fully assess the therapeutic potential of Nb-Demethylechitamine, further research is

warranted in the following areas:

Comprehensive Cytotoxicity Screening: Evaluation of its cytotoxic activity against a broader

panel of human cancer cell lines to identify potential sensitive cancer types.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways involved in its biological activity.

In Vivo Efficacy Studies: Assessment of its anti-tumor efficacy in relevant animal models of

cancer.

Pharmacokinetic Profiling: Determination of its absorption, distribution, metabolism, and

excretion properties to understand its behavior in a biological system.

Synthetic Route Optimization: Development of a more detailed and efficient synthetic

protocol to enable the production of larger quantities for further research.

The information presented in this guide summarizes the current state of knowledge on Nb-
Demethylechitamine and highlights the significant gaps that need to be addressed to
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determine its potential as a lead compound for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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